5-(3-chloro-4-methylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol

Specification

• CAS No.: 632292-08-1
• Molecular Formula: C10H10ClN3S
• Molecular Weight: 239.72
• IUPAC Name: 3-(3-chloro-4-methylphenyl)-4-methyl-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C10H10ClN3S/c1-6-3-4-7(5-8(6)11)9-12-13-10(15)14(9)2/h3-5H,1-2H3,(H,13,15)
• Standard InChI Key: SSFULKQKWCUWBI-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NNC(=S)N2C)Cl

Introduction

5-(3-Chloro-4-methylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol is a complex organic compound featuring a triazole ring, a chloro-methylphenyl group, and a thiol functionality. This compound is of interest in various fields, including medicinal chemistry and materials science, due to its potential biological activities and chemical properties.

Synonyms:

• 5-(3-chloro-4-methylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol

• 632292-08-1

• MLS000664837

• SMR000296298

• MFCD03768357

Synthesis and Preparation

The synthesis of 5-(3-chloro-4-methylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol typically involves the formation of the triazole ring through cyclization reactions. This process often starts with hydrazine derivatives reacting with carboxylic acids or their derivatives. The introduction of the thiol group can be achieved through nucleophilic substitution reactions involving thiols and alkyl halides.

Biological and Chemical Activities

While specific biological activities of this compound are not extensively documented, triazole derivatives are generally known for their potential as antimicrobial, antifungal, and anticancer agents. The presence of a thiol group may enhance its reactivity and interaction with biological targets.

Table 2: Synonyms and Identifiers

Synonym/Identifier	Description
632292-08-1	CAS Number
MLS000664837	Depositor-Supplied Synonym
SMR000296298	Depositor-Supplied Synonym
MFCD03768357	Depositor-Supplied Synonym